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Compound of Interest

Compound Name: Dodecafluorosuberic acid

Cat. No.: B1300037

In-Depth Technical Guide: Dodecafluorosuberic
Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental molecular properties of
dodecafluorosuberic acid. The information is intended to support research and development
activities where this compound is of interest.

Core Molecular Data

Dodecafluorosuberic acid is a fluorinated carboxylic acid. Its key quantitative data are
summarized below for ease of reference and comparison.

Property Value Citations
Molecular Formula CsH2F1204 [1][2]13]
Molecular Weight 390.08 g/mol [1112][3]
CAS Number 678-45-5 [1][2]

Perfluorosuberic Acid,
Synonyms Dodecafluoro-1,8-octanedioic [2][4]
Acid
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Experimental Protocols and Signaling Pathways

Currently, detailed publicly available experimental protocols specifically for the synthesis or
application of dodecafluorosuberic acid are not readily found in general scientific literature
searches. Similarly, no specific signaling pathways that are directly modulated by or involve
dodecafluorosuberic acid have been identified in the performed searches.

The development and characterization of fluorinated compounds in drug discovery often follow
a generalized workflow. The following diagram illustrates a hypothetical, high-level workflow for
the investigation of a novel fluorinated compound in a drug development context.
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Hypothetical Drug Discovery Workflow
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Caption: A generalized workflow for drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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